Cas no 876-37-9 (Thiophene, 2-hexyltetrahydro-)

• Product Name: Thiophene, 2-hexyltetrahydro-
• CAS No: 876-37-9
• MF: C₂₃H₃₀O₄
• MW: 370.481907367706
• CID: 654319
• PubChem ID: 134066
• Update Time: 2025-04-19

Thiophene, 2-hexyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-hexyltetrahydro-
• [(8R,9S,10S,13S,14S)-17-ethynyl-17-hydroxy-13-methyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-10-yl]methyl acetate
• (17xi)-17-hydroxy-3-oxopregn-4-en-20-yn-19-yl acetate
• DTXSID80276342
• 876-37-9

• Inchi： 1S/C23H30O4/c1-4-23(26)12-9-19-18-6-5-16-13-17(25)7-11-22(16,14-27-15(2)24)20(18)8-10-21(19,23)3/h1,13,18-20,26H,5-12,14H2,2-3H3/t18-,19-,20-,21-,22+,23?/m0/s1
• InChI Key： OEPHKFCKGBCXMV-MOKCFSAZSA-N
• SMILES： OC1(C#C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(COC(C)=O)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 370.21440943g/mol
• Monoisotopic Mass: 370.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 0.898
• Boiling Point: 236.2°C at 760 mmHg
• Flash Point: 86.5°C
• Refractive Index: 1.479